N1-(sec-butyl)-N2-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N'-butan-2-yl-N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]oxamide
• InChI: InChI=1S/C16H22N6O3/c1-5-9(3)17-14(24)15(25)19-12-7-10(4)21-22(12)16-18-11(6-2)8-13(23)20-16/h7-9H,5-6H2,1-4H3,(H,17,24)(H,19,25)(H,18,20,23)
• InChI Key: UPTKUEIAHQFQMA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NC(C)CC
• Molecular Formula: C16H22N6O3
• Molecular Weight: 346.38 g/mol

Description

N1-(sec-butyl)-N2-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C16H22N6O3 and its molecular weight is 346.391. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Applications

Synthetic Approaches and Structural Analysis : Research demonstrates innovative synthetic methods for creating pyrazole and pyrimidine derivatives, leveraging microwave irradiation for efficient cyclocondensation. These compounds have been structurally characterized, laying the groundwork for understanding their chemical behavior and potential applications in biological settings (Deohate & Palaspagar, 2020).

Antimicrobial and Insecticidal Potentials

Antibacterial and Antifungal Activities : Several studies report on the antimicrobial efficacy of pyrazole and pyrimidine derivatives. These compounds show promising antibacterial and antifungal activities against a variety of pathogens, suggesting their potential utility in combating microbial infections (Farag, Kheder, & Mabkhot, 2009).

Insecticidal Properties : Compounds synthesized from pyrimidine and pyrazole derivatives exhibit insecticidal activities, particularly against Pseudococcidae insects. This indicates their potential application in agricultural pest management strategies (Deohate & Palaspagar, 2020).

Anticancer Activities

Antitumor Efficacy : Research on pyrazole derivatives, including their structural analogs, has highlighted their potential as anticancer agents. These studies have identified specific pharmacophore sites contributing to their activity against various cancer cell lines, underscoring the role these compounds could play in developing new cancer therapies (Rahmouni et al., 2016).

Enzymatic Activity Enhancement

Influence on Enzymatic Reactions : Pyrazolopyrimidinyl derivatives have been shown to increase the reactivity of certain enzymes, such as cellobiase. This suggests that these compounds could be explored for their role in biocatalysis and enzymatic process optimization (Abd & Awas, 2008).